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Compound of Interest

Compound Name: 5-Methyl-3-methylene-2-hexanone

Cat. No.: B143137

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-3-methylene-2-hexanone (CAS No. 1187-87-7) is an unsaturated ketone with
growing significance in various scientific domains.[1][2] It is recognized as a biochemical tool in
proteomics research and identified as an impurity in the antipsychotic drug Tetrabenazine.[1][2]
Its unique molecular structure, featuring both a ketone functional group and a methylene group,
makes it a versatile intermediate in chemical synthesis and polymer production.[3] Given its
specific chemical characteristics and potential reactivity, adherence to stringent handling and
storage protocols is paramount to ensure laboratory safety, experimental integrity, and the well-
being of research personnel.

This document provides a comprehensive guide to the safe handling and storage of 5-Methyl-
3-methylene-2-hexanone, drawing upon its known chemical properties and established safety
protocols for structurally related unsaturated ketones. The procedures outlined herein are
designed to provide a self-validating system of safety and quality control for researchers and
professionals in drug development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-Methyl-3-methylene-2-
hexanone is fundamental to its safe handling. These properties dictate the necessary
precautions for storage, use, and disposal.
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Property Value Source
Molecular Formula C8H140 [11[3][4]
Molecular Weight 126.20 g/mol [3114]
Appearance Transparent, colorless liquid [11[3]
Boiling Point 125-128 °C (at 730 Torr) [11[3]
Flash Point 54.1 +11.9 °C [11[3]
Density 0.824 £ 0.06 g/cm3 (Predicted) [11[3]
Vapor Pressure 1.5 mmHg at 25°C [11[3]

. Soluble in chloroform, slightly
Solubility . [1][3]
soluble in methanol.

Hazard Identification and Risk Assessment

While a specific, comprehensive safety data sheet (SDS) for 5-Methyl-3-methylene-2-
hexanone is not widely available, its structural classification as an a,3-unsaturated ketone
suggests potential hazards that must be carefully managed.[5][6] The primary risks are
associated with its flammability and potential for irritation.

Flammability

With a flash point of approximately 54°C, 5-Methyl-3-methylene-2-hexanone is a combustible
liquid.[1][3] Vapors may form flammable mixtures with air, particularly at elevated temperatures.

Health Hazards

Unsaturated ketones can be irritants to the skin, eyes, and respiratory tract.[6][7] Inhalation of
vapors may cause respiratory irritation. Prolonged or repeated skin contact may lead to
dermatitis.

Reactivity

The presence of a carbon-carbon double bond and a carbonyl group makes this compound
susceptible to various chemical reactions.[3] It may be sensitive to light and air, potentially
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leading to polymerization or oxidation over time.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Methyl-3-methylene-2-hexanone to
minimize exposure and ensure personal safety.

Required Personal Protective Equipment

Wear Safety Goggles or Face Shield

Chemical-Resistant Gloves

Wear e
(Nitrile or Neoprene)
| Wear
Laboratory Coat
Work Under
Use in a Fume Hood

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment for handling 5-Methyl-3-methylene-2-
hexanone.

Handling Procedures

Adherence to the following step-by-step protocols is crucial for the safe handling of 5-Methyl-3-
methylene-2-hexanone in a laboratory setting.

Receiving and Unpacking
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Inspect Container: Upon receipt, visually inspect the container for any signs of damage or
leakage.

Verify Labeling: Confirm that the container is clearly labeled with the chemical name, CAS
number, and appropriate hazard warnings.

Transport to Storage: Transport the unopened container to the designated storage area,
using a secondary container if necessary.

Unpacking: Unpack the container in a well-ventilated area, preferably within a chemical fume
hood.

General Handling

Ventilation: Always handle 5-Methyl-3-methylene-2-hexanone in a properly functioning
chemical fume hood to minimize inhalation of vapors.[7][8]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
potential sources of ignition.[9][10] Use non-sparking tools and explosion-proof equipment
where necessary.[8][9]

Static Discharge: Take precautionary measures against static discharge, especially when
transferring large quantities.[9][10] Grounding and bonding of containers and receiving
equipment is recommended.[8]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[7] In case of accidental
contact, follow the first-aid measures outlined in Section 7.

Aliquotting: When transferring or aliquotting the chemical, use appropriate glassware and
dispensing tools. Avoid creating aerosols.

Storage Procedures

Proper storage is critical to maintaining the stability and purity of 5-Methyl-3-methylene-2-

hexanone and preventing hazardous situations.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://aksci.com/sds/4339BB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w329002?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w329002?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/w329002?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://aksci.com/sds/4339BB_SDS.pdf
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/product/b143137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Designated Storage Area

\4

Well-Ventilated

Away from Heat and
Ignition Sources

Segregated from
Incompatible Materials

Cool, Dry Location
(Store below +30°C)

Tightly Sealed Original Container

Click to download full resolution via product page

Caption: Hierarchy of storage requirements for 5-Methyl-3-methylene-2-hexanone.

Storage Conditions

o Temperature: Store in a cool, dry, and well-ventilated place.[7][10][11] It is recommended to
store below +30°C.[11]

» Container: Keep the container tightly closed to prevent evaporation and contamination.[7][9]
[10] Store in the original container if possible.

e Incompatible Materials: Segregate from strong oxidizing agents, strong bases, and strong
reducing agents.[8]

Spill and Waste Management

Prompt and appropriate action is necessary in the event of a spill.

Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth. Do not use combustible materials like sawdust.

e Collection: Collect the absorbed material into a suitable container for disposal.
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o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

Waste Disposal

o Dispose of waste material in accordance with local, state, and federal regulations.

o Contaminated materials, including absorbent pads and empty containers, should be treated
as hazardous waste.

Emergency and First-Aid Procedures

In Case of Exposure

@-@@

Imrn;élate Actions

[Move to Fresh AID [Wash with Soap and Watea Q?mse with Water for 15 mins]

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First-aid procedures for exposure to 5-Methyl-3-methylene-2-hexanone.

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8][10]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes.[8][10]
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[3][10]

« Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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